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Compound of Interest

Compound Name: N,N'-Divinylharnstoffe

Cat. No.: B15396702 Get Quote

Welcome to the technical support center for N,N'-Divinylurea (DVU). This resource provides

researchers, scientists, and drug development professionals with detailed troubleshooting

guides and frequently asked questions to effectively control the crosslinking density in their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is N,N'-Divinylurea (DVU) and how does it function as a crosslinker?

A1: N,N'-Divinylurea (DVU) is a chemical compound featuring two vinyl (-CH=CH₂) groups

attached to a central urea moiety. These vinyl groups are reactive and can participate in

polymerization reactions. In the context of polymer synthesis, DVU acts as a crosslinking agent

by covalently bonding two or more polymer chains together. During polymerization (e.g., free-

radical polymerization), each vinyl group on a single DVU molecule can react with a growing

polymer chain, creating a durable bridge or "crosslink" that transforms linear polymer chains

into a three-dimensional network.

Q2: What is crosslinking density and why is it a critical parameter?

A2: Crosslinking density refers to the number of crosslinks per unit volume of a polymer. It is a

fundamental structural parameter that dictates the material's macroscopic properties. A higher

crosslinking density leads to a tighter, more constrained network, resulting in materials that are

typically more rigid, brittle, and less swollen by solvents.[1] Conversely, a lower crosslinking

density creates a looser network, leading to softer, more flexible, and highly swellable materials
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like hydrogels.[2] Controlling this parameter is crucial for tailoring the mechanical strength,

degradation rate, swelling behavior, and drug-release kinetics of a polymer for specific

biomedical applications.[2]

Q3: How can the crosslinking density of a polymer network be measured?

A3: Several experimental techniques can be used to quantify or infer crosslinking density:

Swelling Studies: The most common method involves immersing the crosslinked polymer in

a suitable solvent and measuring its equilibrium swelling ratio.[3][4] The Flory-Rehner

equation can then be used to calculate the crosslink density from the swelling data.[4] A

lower swelling ratio generally indicates a higher crosslinking density.[5]

Rheology and Dynamic Mechanical Analysis (DMA): These techniques measure the

viscoelastic properties of the material, such as the storage modulus (G') in the rubbery

plateau region.[6] This modulus is directly proportional to the crosslinking density, allowing

for a quantitative calculation.[6][7]

Mechanical Testing: Tensile tests can reveal that a higher crosslink density typically leads to

a higher Young's modulus and ultimate stress, but a lower fracture strain (i.e., the material

becomes less stretchable).[1]

Troubleshooting Guide: Controlling Crosslinking
Density
This guide addresses common issues encountered during polymerization with DVU, focusing

on how to adjust experimental parameters to achieve the desired crosslinking density.

Q4: My polymer is too soft, dissolves, or exhibits excessive swelling. How can I increase the

crosslinking density?

A4: This issue indicates insufficient crosslinking. The polymer chains are not adequately

connected to form a stable network.

Solutions:
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Increase DVU Concentration: The most direct way to increase crosslinking density is to raise

the molar ratio of the crosslinker (DVU) to the primary monomer.

Increase Initiator Concentration: A higher concentration of initiator can lead to the formation

of more, but shorter, polymer chains, providing more opportunities for crosslinking to occur

throughout the network.

Extend Reaction Time: Incomplete reactions result in low crosslinking. Ensure the

polymerization is allowed to proceed to completion. Monitor the reaction kinetics if possible.

[8][9]

Increase Reaction Temperature: Higher temperatures generally increase the reaction rate,

which can help drive the polymerization and crosslinking reactions to completion. However,

be cautious as this can also lead to uncontrolled polymerization.

Q5: My polymer is too brittle and fractures easily. How can I decrease the crosslinking density?

A5: Brittleness is a classic sign of excessively high crosslinking density, which restricts polymer

chain mobility.[1]

Solutions:

Decrease DVU Concentration: Reduce the molar ratio of DVU relative to the primary

monomer. This is the most effective method for creating a looser network.

Decrease Initiator Concentration: Using less initiator can result in longer primary polymer

chains between crosslinks, increasing the flexibility of the overall network.

Introduce a Chain Transfer Agent: A chain transfer agent can be used to control the

molecular weight of the polymer chains, which indirectly influences the network structure.

Lower the Reaction Temperature: Reducing the temperature slows the reaction rate, which

can sometimes lead to a more uniform and less densely crosslinked network.

Q6: The polymerization reaction is very slow or does not seem to complete. What are the

potential causes?
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A6: Slow or incomplete polymerization can be due to several factors related to the reaction

components and conditions.

Solutions:

Check Initiator Viability: Ensure the polymerization initiator (e.g., a photoinitiator or thermal

initiator) is not expired or degraded.[10] For photoinitiators, verify the UV light source

provides the correct wavelength and intensity.[10][11]

Remove Oxygen: Oxygen is a potent inhibitor of free-radical polymerization. De-gas your

monomer solution thoroughly by bubbling with an inert gas (e.g., nitrogen or argon) or by

using freeze-pump-thaw cycles.

Verify Monomer and Crosslinker Purity: Impurities can inhibit or retard polymerization. Use

monomers and crosslinkers of appropriate purity for your application.

Adjust pH: For aqueous polymerizations, the pH of the precursor solution can significantly

impact the reaction, especially if your monomer's reactivity is pH-dependent.[5]

Q7: The polymerization is too fast and uncontrollable, leading to a non-uniform polymer. How

can I manage the reaction rate?

A7: Uncontrolled, rapid polymerization is often due to an overly aggressive initiation step or

high reaction temperature.

Solutions:

Lower the Initiator Concentration: Reduce the amount of initiator to slow the rate at which

polymer chains are formed.

Reduce the Reaction Temperature: Performing the reaction at a lower temperature will

decrease the overall polymerization kinetics.[12]

Use an Inhibitor: For some systems, adding a controlled amount of an inhibitor or retarder

can help moderate the reaction speed.
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Improve Heat Dissipation: Exothermic polymerization reactions can self-accelerate.[13]

Using a reaction vessel with a larger surface area or a cooling bath can help dissipate heat

and control the temperature.

Quantitative Data Summary
The following tables summarize the expected qualitative and quantitative impact of key

parameters on crosslinking density and resulting polymer properties.

Table 1: Effect of Reactant Concentrations on Crosslinking Density

Parameter Change
Effect on
Crosslinking
Density

Expected Impact
on Polymer
Properties

[DVU] / [Monomer]

Ratio
Increase Increase

Higher stiffness, lower

swelling ratio,

increased brittleness.

[1]

Decrease Decrease

Higher flexibility,

higher swelling ratio,

increased softness.

Initiator Concentration Increase Increase

May increase

stiffness; can lead to

shorter chains and

potential for more

crosslinks.

Decrease Decrease

May increase

elasticity due to longer

chains between

crosslinks.

Table 2: Effect of Reaction Conditions on Crosslinking Density
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Parameter Change
Effect on
Crosslinking
Density

Expected Impact
on Polymer
Properties

Reaction Temperature Increase
Increase (up to a

point)

Faster gelation; may

lead to a less

homogeneous

network if

uncontrolled.[12]

Decrease Decrease

Slower gelation; can

result in a more

uniform network

structure.

Reaction Time Increase Increase

Ensures reaction

proceeds to

completion for

maximum

crosslinking.

Decrease Decrease

Incomplete reaction

leads to a weak or

soluble polymer.

Experimental Protocols
Protocol 1: General Procedure for UV-Initiated Polymerization using DVU

This protocol describes a general method for preparing a crosslinked hydrogel. Concentrations

should be optimized for your specific application.

Precursor Solution Preparation: a. In a glass vial, dissolve the primary monomer (e.g.,

Acrylamide) and N,N'-Divinylurea (DVU) in the desired solvent (e.g., deionized water). b. Add

a photoinitiator (e.g., 0.1 mol% relative to the total monomer concentration).[11] c. Stir the

solution in the dark until all components are fully dissolved.
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De-gassing: a. Bubble the precursor solution with dry nitrogen gas for 15-20 minutes to

remove dissolved oxygen, which inhibits radical polymerization.

Polymerization: a. Transfer the solution into a mold (e.g., between two glass plates with a

spacer).[11] b. Expose the mold to a UV light source (e.g., 365 nm) for a predetermined time

(e.g., 10-30 minutes) to initiate polymerization and crosslinking.[11]

Purification: a. After polymerization, carefully remove the resulting polymer gel from the

mold. b. Immerse the gel in a large volume of solvent (e.g., deionized water) for 24-48 hours,

changing the solvent periodically to wash away any unreacted monomers, crosslinkers, and

initiator by-products.[11]

Characterization: a. Perform swelling studies by immersing a pre-weighed, dried sample in

solvent and measuring its weight at equilibrium. b. Conduct rheological or mechanical

analysis to determine the storage modulus and other mechanical properties.[6]

Visualizations
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Caption: General experimental workflow for polymer synthesis using DVU.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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